Cas no 111535-39-8 (1,3,5-Triazine-2,4-diamine,6-chloro-N2,N2-dimethyl-N4-(1-phenylethyl)-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-chloro-N2,N2-dimethyl-N4-(1-phenylethyl)-
• CAS No: 111535-39-8
• MF: C₁₃H₁₆ClN₅
• MW: 277.752640724182
• CID: 188089
• PubChem ID: 183324
• Update Time: 2025-04-19

1,3,5-Triazine-2,4-diamine,6-chloro-N2,N2-dimethyl-N4-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-chloro-N2,N2-dimethyl-N4-(1-phenylethyl)-
• 1,3,5-Triazine-2,4-diamine, 6-chloro-N,N-dimethyl-N'-(1-phenylethyl)-
• 6-chloro-2-N,2-N-dimethyl-4-N-(1-phenylethyl)-1,3,5-triazine-2,4-diamine
• 4-Chloro-N,N-dimethyl-6-[(1-phenylethyl)imino]-1,6-dihydro-1,3,5-triazin-2-amine
• SCHEMBL11576465
• AKOS012164350
• DTXSID30912208
• 111535-39-8

• Inchi： 1S/C13H16ClN5/c1-9(10-7-5-4-6-8-10)15-12-16-11(14)17-13(18-12)19(2)3/h4-9H,1-3H3,(H,15,16,17,18)
• InChI Key： JHPYMADKLLRFGC-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)NC(C)C1C=CC=CC=1)N(C)C

Computed Properties

• Exact Mass: 277.10968
• Monoisotopic Mass: 277.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 53.9Ų

Experimental Properties

• Density: 1.283
• Boiling Point: 451.8°C at 760 mmHg
• Flash Point: 227.1°C
• Refractive Index: 1.644
• PSA: 53.94
• LogP: 2.18600